Cas no 161832-13-9 (Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 161832-13-9
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5219975
• Update Time: 2025-06-09

Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(16)14-8-9-5-6-11(17-4)10(15)7-9/h5-7,15H,8H2,1-4H3,(H,14,16)
• InChI Key： IPAMPJWEHZJUGO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(OC)C(O)=C1

Additional information on Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 161832-13-9)

Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 161832-13-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are widely studied for their bioactive properties. The presence of both hydroxy and methoxy functional groups in its structure enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for carbamate derivatives has surged due to their role in drug discovery and development. Researchers are particularly interested in compounds like Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester because of their potential as intermediates in the synthesis of neuroprotective agents and anti-inflammatory drugs. The compound's unique structure allows it to interact with biological targets, making it a valuable candidate for further study.

The synthesis of CAS No. 161832-13-9 involves multi-step organic reactions, including esterification and protection-deprotection strategies. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and ensure its structural integrity.

One of the trending topics in the scientific community is the exploration of green chemistry approaches for synthesizing carbamate compounds. Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester is no exception, as researchers seek eco-friendly methods to reduce waste and improve sustainability. This aligns with the global push toward sustainable chemical manufacturing, a topic frequently searched by professionals and students alike.

Another area of interest is the compound's potential role in cosmeceuticals. The hydroxy and methoxy groups in its structure suggest possible antioxidant properties, which could be harnessed in skincare formulations. This has led to increased searches for "carbamate esters in cosmetics" and "natural-derived antioxidants," reflecting consumer demand for innovative and safe ingredients.

From a regulatory perspective, CAS No. 161832-13-9 is not classified as a hazardous substance, making it suitable for research and industrial use under standard safety protocols. However, proper handling and storage are always recommended to maintain its stability and prevent degradation. This information is crucial for laboratories and manufacturers searching for "safe handling of carbamate esters."

In summary, Carbamic acid, N-[(3-hydroxy-4-methoxyphenyl)methyl]-, 1,1-dimethylethyl ester is a versatile compound with promising applications in pharmaceuticals, cosmetics, and sustainable chemistry. Its unique structural features and bioactive potential make it a subject of ongoing research, addressing some of the most pressing questions in modern science. Whether you're a chemist, a formulator, or a student, understanding this compound's properties and applications can provide valuable insights into the future of organic synthesis and drug development.